Atomically thin two-dimensional (2D) oxide crystals have garnered considerable attention because of their remarkable physical properties and potential for versatile applications. In recent years, significant advancements have been made in the design, preparation, and application of ultrathin 2D oxides, providing many opportunities for new-generation advanced technologies. This review focuses on the controllable preparation of 2D oxide crystals and their applications in electronic and optoelectronic devices. Based on their bonding nature, we first summarize the various types of 2D oxide crystals, including both layered and nonlayered crystals, as well as their current top-down and bottom-up synthetic approaches. Subsequently, in terms of the unique physical and electrical properties of 2D oxides, we emphasize recent advances in device applications, including photodetectors, field-effect transistors, dielectric layers, magnetic and ferroelectric devices, memories, and gas sensors. Finally, conclusions and future prospects of 2D oxide crystals are presented. We hope that this review will provide comprehensive and insightful guidance for the development of 2D oxide crystals and their device applications.

Drug Delivery

Photoelectrodes

TEM Cantilever Chips

Living cells efflux intracellular ions for maintaining cellular life, so intravital measurements of specific ion signals are of significant importance for studying cellular functions and pharmacokinetics. In this work, de novo synthesis of artificial K+-selective membrane and its integration with polyelectrolyte hydrogel-based open-junction ionic diode (OJID) is demonstrated, achieving a real-time K+-selective ion-to-ion current amplification in complex bioenvironments. By mimicking biological K+ channels and nerve impulse transmitters, in-line K+-binding G-quartets are introduced across freestanding lipid bilayers by G-specific hexylation of monolithic G-quadruplex, and the pre-filtered K+ flow is directly converted to amplified ionic currents by the OJID with a fast response time at 100 ms intervals. By the synergistic combination of charge repulsion, sieving, and ion recognition, the synthetic membrane allows K+ transport exclusively without water leakage; it is 250 and 17 times more permeable towards K+ than monovalent anion, Cl-, and polyatomic cation, N-methyl-D-glucamine+, respectively. The molecular recognition-mediated ion channeling provides a 500% larger signal for K+ as compared to Li+ (0.6 times smaller than K+) despite the same valence. Using the miniaturized device, non-invasive, direct, and real-time K+ efflux monitoring from living cell spheroids is achieved with minimal crosstalk, specifically in identifying osmotic shock-induced necrosis and drug-antidote dynamics.

Flame Aerosol Synthesis

Immunothrombosis, an inflammation-dependent activation of the coagulation cascade, leads to microthrombi formations in small vessels. It is a dreaded complication of COVID-19 and a major cause of respiratory failure. Due to their size and disseminated nature, microthrombi are currently undetectable. Here, we introduce non-invasive detection of a volatile reporter in the exhaled air for assessment of systemic immunothrombosis. A dendritic nanoprobe, containing high loading of a thrombin-sensitive substrate, was selectively cleaved by thrombin, resulting in release of a synthetic bioorthogonal volatile organic compound (VOC). The VOC was quantitated in the exhaled air biopsies via gas chromatography mass spectrometry (GC-MS), allowing near realtime assessment of systemic immunothrombosis. The VOC detection can be further improved with more rapid and sensitive MS-based technologies. The amount of the VOC in the exhaled air decreased with resolution of the microvascular inflammation and intravascular fibrin depositions. Through conjugation of the thrombin-sensitive peptide with a rhodol derivative, a novel thrombin-sensitive fluorescent nanoprobe was developed for intravital visualization of thrombin activity in actively growing thrombi. These results establish unprecedented detection of thrombin activity in vivo, addressing an unmet medical need. Our novel approach facilitates diagnosis of immunothrombosis in diseases such as diabetic complications, disseminated intravascular coagulation, and COVID-19.

Single-atom catalysts (SACs) have attracted considerable attention in heterogeneous catalysis because of their well-defined active sites, maximum atomic utilization efficiency, and unique unsaturated coordinated structures. However, their effectiveness is limited to reactions requiring active sites containing multiple metal atoms. Furthermore, the loading amounts of single-atom sites must be restricted to prevent aggregation, which can adversely affect the catalytic performance despite the high activity of the individual atoms. The introduction of nanoscale metal particles (NMPs) into SACs (NMP-SACs) has proven to be an efficient approach for improving their catalytic performance. A comprehensive review is urgently needed to systematically introduce the synthesis, characterization, and application of NMP-SACs and the mechanisms behind their superior catalytic performance. This review first presents and classifies the different mechanisms through which NMPs enhance the performance of SACs. It then summarizes the currently reported synthetic strategies and state-of-the-art characterization techniques of NMP-SACs. Moreover, their application in electro/thermo/photocatalysis, and the reasons for their superior performance are discussed. Finally, we address the challenges and perspectives of NMP-SACs for the future design of advanced catalysts.

The high-density integration in information technology fuels the research on functional 3D nanodevices. Particularly ferromagnets promise multifunctional 3D devices for nonvolatile data storage, high-speed data processing and non-charge-based logic operations via spintronics and magnonics concepts. However, 3D nanofabrication of ferromagnets is extremely challenging. In this work, we report an additive manufacturing methodology and fabricate unprecedented 3D ferromagnetic nanonetworks with a woodpile-structure unit cell. We investigate their collective spin dynamics (magnons) at frequencies up to 25 GHz by Brillouin Light Scattering (BLS) microscopy and micromagnetic simulations. A clear discrepancy of about 10 GHz is found between the bulk and surface modes which we engineer by different unit cell sizes in the Ni-based nanonetworks. The angle- and spatially-dependent modes demonstrate opportunities for multi-frequency signal processing in 3D circuits via magnons. The developed synthesis route will allow one to create 3D magnonic crystals with chiral unit cells which are a prerequisite towards surface modes with topologically protected properties.

Sensing technologies based on plasmonic nanomaterials are of interest for various chemical, biological, environmental, and medical applications. In this work, w e report an incorporation strategy of colloidal plasmonic nanoparticles (pNPs) in microporous polymer for realizing distinct sorption-induced plasmonic sensing. This approach is demonstrated by introducing tin-doped indium oxide pNPs into a polymer with intrinsic microporosity (PIM-1). The composite film (pNPs-polymer) provides distinct and tunable optical features on the fiber optic (FO) platform that can be used as a signal transducer for gas sensing (e.g., CO2) under atmospheric conditions. The resulting pNPs-polymer composite demonstrates high sensitivity response on FO in the evanescent field configuration, provided by the dramatic response of modes above the total-internal-reflection angle. Furthermore, by varying the pNPs content in the polymer matrix, the optical behavior of the pNPs-polymer composite can be tuned to affect the operational wavelength by over several hundred nanometers and the sensitivity of the sensor in the near-infrared range. W e also show that the pNPs-polymer composite film exhibits remarkable stability, over a period of more than ten months, by mitigating the physical aging issue of the polymer.